Cas no 31298-98-3 ((10S,13R,14R,16S,17R)-16-Hydroxy-17-[(2S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one)

• Product Name: (10S,13R,14R,16S,17R)-16-Hydroxy-17-[(2S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• CAS No: 31298-98-3
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 313703
• PubChem ID: 193673
• Update Time: 2024-03-01

(10S,13R,14R,16S,17R)-16-Hydroxy-17-[(2S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one Chemical and Physical Properties

Names and Identifiers

• Lanost-8-en-3-one,20,24-epoxy-16,25-dihydroxy-, (16b,24S)- (9CI)
• Incanilin
• (10S,13R,14R,16S,17R)-16-Hydroxy-17-[(2S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,10,13,14
• 16,25-Dihydroxy-20,24-epoxylanost-8-en-3-one
• 31298-98-3
• (10S,13R,14R,16S,17R)-16-hydroxy-17-[(2S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• DTXSID70953337
• (10S,13R,14R,16S,17R)-16-Hydroxy-17-[(2S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one

• Inchi： 1S/C30H48O4/c1-25(2)21-10-9-19-18(27(21,5)14-12-22(25)32)11-15-28(6)24(20(31)17-29(19,28)7)30(8)16-13-23(34-30)26(3,4)33/h20-21,23-24,31,33H,9-17H2,1-8H3/t20-,21?,23?,24-,27+,28+,29-,30-/m0/s1
• InChI Key： ZBCZXCWAUZVUEH-HPOMSTEPSA-N
• SMILES： O1C(C(C)(C)O)CC[C@@]1(C)[C@H]1[C@H](C[C@@]2(C)C3CCC4C(C)(C)C(CC[C@]4(C)C=3CC[C@@]21C)=O)O

Computed Properties

• Exact Mass: 472.35526001g/mol
• Monoisotopic Mass: 472.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 932
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 4.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids